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Compound of Interest

Compound Name: IMB-808

Cat. No.: B15544049

Application Note & Protocol
Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and use of
IMB-808 stock solutions in Dimethyl Sulfoxide (DMSO) for various in vitro experimental
applications.

Introduction

IMB-808 is a potent dual agonist of Liver X Receptor a (LXRa) and Liver X Receptor 3 (LXR[).
[L1[2][3][4][5][6][7] It plays a significant role in the regulation of cholesterol metabolism and
transport by promoting the expression of genes such as ATP-binding cassette transporter Al
(ABCA1) and G1 (ABCG1).[1] This activity makes IMB-808 a valuable tool for research in
areas like atherosclerosis, lipid metabolism, and inflammatory diseases.[1][2][3][4][7] Accurate
and consistent preparation of IMB-808 stock solutions is critical for obtaining reproducible
experimental results.

IMB-808 Properties

A summary of the key physicochemical and biological properties of IMB-808 is provided in the
table below.
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Property Value References
Molecular Formula C1sH15F3N204 [819]
Molecular Weight 380.3 g/mol [819]

CAS Number 870768-70-0 [2]81[9]
Appearance White to beige powder

Mechanism of Action

LXRa/B dual agonist

[LIE2IEB14105]6]L7]

Biological Targets

LXRa (ECso = 0.15 pM), LXRp
(ECs0 = 0.53 uM)

[1](2]

Solubility in DMSO

Variable, reported as 2 mg/mL,
1-10 mg/mL, 200 mg/mL, and
250 mg/mL. Sonication may be

required.

[1](21(°]

Note on Solubility: The reported solubility of IMB-808 in DMSO varies across different

suppliers. It is recommended to consult the manufacturer's product datasheet for the specific

lot being used. For practical purposes, preparing a stock solution in the lower to mid-range of

these concentrations (e.g., 10-50 mM) is often sufficient for most cell-based assays.

Experimental Protocols
Materials

IMB-808 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSQO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)
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» Sterile, DMSO-compatible syringe filters (0.22 pum) (optional)

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM IMB-808 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution. Adjust calculations
accordingly for different desired concentrations.

Calculations:
e Molecular Weight of IMB-808: 380.3 g/mol
e To prepare a 10 mM solution (0.01 mol/L):
o Mass (mg) = Volume (mL) x Concentration (mM) x Molecular Weight ( g/mol ) / 1000
o For 1 mL of a 10 mM solution: Mass = 1 mL x 10 mM x 380.3 g/mol / 1000 = 3.803 mg
Procedure:

» Weighing IMB-808: In a sterile environment (e.g., a laminar flow hood), carefully weigh out
3.803 mg of IMB-808 powder into a sterile microcentrifuge tube. To minimize static, use an
anti-static weigh boat or a micro-weighing funnel.

e Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
IMB-808 powder.

» Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate
dissolution.

e Sonication (if necessary): If the compound does not fully dissolve, sonicate the tube in a
water bath for 5-10 minutes. Visually inspect the solution to ensure there are no visible
particles.

 Sterile Filtration (Optional): While DMSO is bactericidal, for long-term storage or sensitive
cell lines, sterile filtration through a 0.22 pum DMSO-compatible syringe filter into a new
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sterile tube can be performed.[10] This step may lead to some loss of the compound due to
filter binding.

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes (e.g., 10-50 pL) in sterile cryovials or microcentrifuge tubes.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1][11][12]

Preparation of Working Solutions for Cell-Based Assays

Important Considerations:

e The final concentration of DMSO in the cell culture medium should be kept low, typically
below 0.5%, to avoid cellular toxicity.[11][12]

o Prepare a vehicle control using the same final concentration of DMSO as in the experimental
conditions.

Procedure:

e Thawing the Stock Solution: Thaw an aliquot of the IMB-808 stock solution at room
temperature.

» Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve
the desired final concentrations. It is recommended to perform dilutions in a stepwise
manner to prevent precipitation of the compound.

o Example Dilution for a 10 uM Working Solution:

o To prepare 1 mL of a 10 uM working solution from a 10 mM stock solution, you will need to
perform a 1:1000 dilution.

o Add 1 pL of the 10 mM IMB-808 stock solution to 999 uL of cell culture medium.
o Mix thoroughly by gentle pipetting or vortexing.

e Application to Cells: Add the prepared working solutions to your cell cultures.
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Signaling Pathway and Experimental Workflow
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Caption: IMB-808 signaling pathway.
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Caption: Workflow for preparing IMB-808 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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